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Compound of Interest

Compound Name: Pluronic F-127

Cat. No.: B1247627 Get Quote

Pluronic F-127, also known as Poloxamer 407, is a synthetic, non-ionic triblock copolymer

widely utilized in the pharmaceutical and biomedical fields for its unique surfactant properties

and ability to form thermo-reversible gels.[1][2][3] Its utility spans a range of applications,

including drug delivery, cell culture, and as a solubilizing agent.[4][5][6] This guide provides a

detailed examination of its chemical structure, physicochemical properties, and a

representative experimental protocol for its application.

Core Chemical Structure
Pluronic F-127 is an amphiphilic block copolymer consisting of a central hydrophobic block of

poly(propylene oxide) (PPO) flanked by two hydrophilic blocks of poly(ethylene oxide) (PEO).

[5][7][8] This A-B-A type structure, specifically PEO-PPO-PEO, is responsible for its

characteristic self-assembly into micelles in aqueous solutions.[5] The hydrophobic PPO core

can encapsulate lipophilic drugs, while the hydrophilic PEO corona provides a stabilizing

interface with the aqueous environment.[5]

The synthesis of Pluronic F-127 involves the condensation of ethylene oxide and propylene

oxide.[8] The general chemical structure can be represented as:

(C₂H₄O)ₓ(C₃H₆O)ᵧ(C₂H₄O)ₓ

Where (C₂H₄O) represents the ethylene oxide (EO) monomer unit and (C₃H₆O) represents the

propylene oxide (PO) monomer unit.
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The specific nomenclature "F-127" denotes its physical form (F for flake), the molecular weight

of the PPO block (12 x 300 ≈ 3600 g/mol ), and the weight percentage of the PEO blocks (7 x

10 = 70%).

Below is a diagram illustrating the block copolymer structure of Pluronic F-127.
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Figure 1: Schematic of Pluronic F-127 Triblock Copolymer Structure

Hydrophilic PEO Block Hydrophobic PPO Block Hydrophilic PEO Block

HO-(C₂H₄O)x -(C₃H₆O)y -(C₂H₄O)x-H

Figure 2: Workflow for Preparing 20% (w/v) Pluronic F-127 in DMSO

Preparation Steps

Key Considerations

1. Weigh 2g of
Pluronic F-127

2. Add 10mL of
anhydrous DMSO

3. Heat at ~40°C
for 20 mins

4. Vortex until fully
dissolved

5. Store at
Room Temperature

Do not refrigerate or freeze.
If crystallized, gently reheat.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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